Cas no 1334147-89-5 (8-chloro-3-iodoquinoline-5-sulfonamide)

• Product Name: 8-chloro-3-iodoquinoline-5-sulfonamide
• CAS No: 1334147-89-5
• MF: C₉H₆ClIN₂O₂S
• MW: 368.578611850739
• MDL: MFCD19982613
• CID: 5158977
• Update Time: 2025-05-19

8-chloro-3-iodoquinoline-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 8-chloro-3-iodoquinoline-5-sulfonamide
• 5-Quinolinesulfonamide, 8-chloro-3-iodo-

• MDL： MFCD19982613
• Inchi： 1S/C9H6ClIN2O2S/c10-7-1-2-8(16(12,14)15)6-3-5(11)4-13-9(6)7/h1-4H,(H2,12,14,15)
• InChI Key： PLXPYEJZZGVTOU-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C(=CC=C(C2=C1)S(N)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 2
• Topological Polar Surface Area: 81.4

Additional information on 8-chloro-3-iodoquinoline-5-sulfonamide

Introduction to 8-chloro-3-iodoquinoline-5-sulfonamide (CAS No. 1334147-89-5)

8-chloro-3-iodoquinoline-5-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1334147-89-5, is a specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline scaffold, a class of molecules well-documented for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The structural features of 8-chloro-3-iodoquinoline-5-sulfonamide make it a promising candidate for further exploration in drug discovery, particularly due to the presence of both halogenated and sulfonamide functional groups, which are known to enhance binding affinity and metabolic stability.

The quinoline core is a privileged structure in medicinal chemistry, with numerous derivatives having been investigated for their therapeutic potential. The introduction of chlorine and iodine at specific positions on the quinoline ring modulates its electronic properties and reactivity, enabling selective interactions with biological targets. Specifically, the chloro substituent at the 8-position and the iodo group at the 3-position contribute to the compound's unique pharmacophore, while the sulfonamide moiety at the 5-position further enhances its solubility and bioavailability. These modifications make 8-chloro-3-iodoquinoline-5-sulfonamide a versatile intermediate for synthesizing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing novel antimicrobial agents due to the growing threat of antibiotic resistance. Quinoline derivatives have been extensively studied for their ability to disrupt bacterial DNA replication and protein synthesis. The structural motif of 8-chloro-3-iodoquinoline-5-sulfonamide exhibits potential as an antimicrobial agent by targeting bacterial enzymes and interfering with essential metabolic pathways. Preliminary studies have demonstrated its efficacy against various Gram-positive and Gram-negative bacteria, as well as some fungal species. The halogenated quinoline scaffold is particularly effective in disrupting bacterial cell wall synthesis and membrane integrity, making it a valuable candidate for further development.

Moreover, the sulfonamide group in 8-chloro-3-iodoquinoline-5-sulfonamide plays a crucial role in modulating its pharmacokinetic properties. Sulfonamides are known for their ability to enhance binding affinity to biological targets by forming hydrogen bonds and ionic interactions. This property makes them ideal for designing drugs with improved pharmacological profiles. The presence of both halogen atoms also contributes to the compound's metabolic stability, reducing the likelihood of rapid degradation in vivo. These characteristics position 8-chloro-3-iodoquinoline-5-sulfonamide as a promising lead compound for further optimization.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify novel analogs of 8-chloro-3-iodoquinoline-5-sulfonamide with enhanced biological activity. Molecular docking studies have revealed that this compound interacts strongly with bacterial enzymes such as DNA gyrase and topoisomerase IV, which are critical for bacterial survival. The binding modes predicted by these studies provide valuable insights into optimizing the structure for improved efficacy and selectivity.

In addition to its antimicrobial potential, 8-chloro-3-iodoquinoline-5-sulfonamide has shown promise in other therapeutic areas. Researchers have explored its activity against viral pathogens, particularly those that rely on quinolone-like scaffolds for replication. Preliminary data suggest that this compound may inhibit viral polymerases by competing with natural substrates or inducing conformational changes in viral proteins. While further investigation is needed to fully elucidate its mechanism of action, these findings highlight its broad therapeutic applicability.

The synthesis of 8-chloro-3-iodoquinoline-5-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include halogenation of the quinoline ring followed by sulfonation at the 5-position. Advanced catalytic methods have been employed to improve efficiency and minimize byproduct formation. The use of transition metal catalysts has particularly enhanced regioselectivity, allowing for precise functionalization at desired positions on the quinoline scaffold.

The pharmacological evaluation of 8-chloro-3-iodoquinoline-5-sulfonamide has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated significant inhibition of bacterial growth across multiple species, including methicillin-resistant *Staphylococcus aureus* (MRSA) strains. Animal models have further supported its potential as an antimicrobial agent by showing reduced bacterial loads following administration compared to control groups. These preclinical findings are encouraging and warrant further investigation into its clinical applicability.

The safety profile of 8-chloro-3-iodoquinoline-5-sulfonamide is an important consideration in its development as a therapeutic agent. Preliminary toxicology studies have assessed its acute toxicity and long-term effects on various organ systems. The results indicate that at moderate doses, the compound exhibits low toxicity with minimal adverse effects observed in animal models. However, further studies are needed to evaluate potential side effects at higher doses or prolonged exposure periods.

The future direction of research on 8-chloro-3-iodoquinoline-5-sulfonamide includes exploring its potential as a prodrug or combination therapy agent. Prodrug strategies involve designing derivatives that are inactive until metabolized into their active form within the body, potentially enhancing bioavailability and reducing toxicity. Combination therapy involves using multiple agents with complementary mechanisms of action to improve treatment outcomes against resistant pathogens.

In conclusion,8-chloro-3 iod oquino line - 5 - sulfona mide (CAS No .1334147 -89 - 5) is a structurally intriguing heterocyclic compound with significant therapeutic potential . Its unique combination o f functional groups , coupled w ith promising preclinical data , makes it an attractive candidate f or furthe r development i n ant imicrobial an d antiviral drug discovery . Ongoing research efforts aim t o optimize i ts pharma cokinetic properties , elucidate i ts mechanis ms o f action , an d evaluate i ts clini cal applicability . As part o f a growing class o f quinol ine deri vatives , thi s compoun d represents an important contribution t o modern medicinal chemistry .